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Compound of Interest

Compound Name: 6-Bromo-2-chloro-3-nitropyridine

Cat. No.: B3027904

An In-depth Technical Guide to the Safe Handling and Storage of 6-Bromo-2-chloro-3-
nitropyridine

Introduction: Navigating the Complexities of a
Potent Reagent

6-Bromo-2-chloro-3-nitropyridine (CAS No. 1430341-84-6) is a halogenated nitroaromatic
pyridine derivative increasingly utilized as a key building block in pharmaceutical synthesis and
drug discovery.[1] Its unique substitution pattern offers versatile reactivity for forging complex
molecular architectures. However, the very features that make it synthetically valuable—the
presence of nitro and halo groups—also impart significant toxicological and reactivity hazards
that demand rigorous and informed safety protocols.

This guide provides a comprehensive framework for researchers, chemists, and drug
development professionals to manage the risks associated with 6-Bromo-2-chloro-3-
nitropyridine. As a Senior Application Scientist, the causality behind each procedural step is
emphasized, moving beyond mere instruction to instill a deep-seated culture of safety and
experimental integrity. It is important to note that while this guide focuses on the specific 6-
bromo isomer, safety data for this exact compound is limited. Therefore, the recommendations
herein are conservatively informed by data from structurally similar and commercially available
isomers, such as 5-Bromo-2-chloro-3-nitropyridine, to ensure the highest level of safety.
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Section 1: Compound Identification and
Physicochemical Properties

A foundational understanding of a chemical's physical properties is the first step in a

comprehensive risk assessment. These characteristics influence its behavior in the laboratory

environment, from potential dust formation to appropriate fire-extinguishing media.

Property

Value

Source(s)

CAS Number

1430341-84-6

[2]

Molecular Formula

CsH2BrCIN202

[3]4]

Molecular Weight 237.44 g/mol [3114]
Yellow to off-white
Appearance ] [5]
solid/powder
_ _ 64 - 70 °C (147.2 - 158 °F)
Melting Point _ [4][5]
(data for isomer)
Soluble in Methanol;
Solubility information on water solubility [6]
is limited.
Hazardous decomposition
products upon heating include
N nitrogen oxides (NOXx), carbon
Decomposition

monoxide (CO), carbon dioxide

(CO2), and hydrogen halides
(HBr, HCI).[5]

Section 2: Hazard Identification and GHS

Classification

6-Bromo-2-chloro-3-nitropyridine and its isomers are classified as hazardous substances.

The Globally Harmonized System (GHS) provides a universal framework for understanding

these risks. The primary hazards are acute toxicity, skin irritation, and serious eye damage.
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. ] Hazard Statements (H-
GHS Pictogram Signal Word o
Codes) & Classifications

H301 / H302: Toxic or Harmful
if swallowed. (Acute Toxicity,
Oral, Cat. 3/4)[3][4][7]H315:
Causes skin irritation. (Skin
Irritation, Cat. 2)[4][8][9]H318 /

H319: Causes serious eye

lraalt text

aalt text Danger damage or irritation. (Serious
Eye Damage, Cat. 1/ Eye
Irritation, Cat. 2)[4][7][8]
[9]H335: May cause

respiratory irritation. (Specific

lwaalt text

Target Organ Toxicity — Single
Exposure, Cat. 3)[8][9][10]

Routes of Exposure & Health Effects:

Ingestion: Highly toxic. Swallowing may be harmful or fatal, potentially causing severe
irritation and burns to the mouth, throat, and digestive tract.[11]

 Inhalation: The dust is irritating to the mucous membranes and upper respiratory tract.[3]
Inhalation should be avoided by handling the solid only within a certified chemical fume
hood.

o Skin Contact: Causes skin irritation, which may manifest as redness, burning, and swelling.
[8][11] Prolonged contact should be avoided.

o Eye Contact: Poses a risk of serious and potentially permanent eye damage.[4][11]
Immediate and thorough rinsing is critical upon exposure.

Section 3: Exposure Controls & Personal Protective
Equipment (PPE)

A multi-layered approach to safety, prioritizing engineering controls and supplementing with
appropriate PPE, is mandatory. The principle of "As Low As Reasonably Achievable" (ALARA)
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must be applied to all potential exposures.
1. Engineering Controls:

e Chemical Fume Hood: All handling of solid 6-Bromo-2-chloro-3-nitropyridine and its
solutions must be performed inside a properly functioning chemical fume hood to prevent
inhalation of dust or vapors.[12]

¢ Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are
diluted and removed.[8]

o Safety Stations: Ensure that a safety shower and eyewash station are readily accessible and
tested regularly.[8][9]

2. Personal Protective Equipment (PPE): The selection of PPE must be based on the specific
task being performed. Under-protection is a direct risk, while over-protection can lead to
clumsiness and accidents.
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. EyelFace Hand Body Respiratory
Activity . . . .
Protection Protection Protection Protection
Tightly fitting Double-layered, Fully-buttoned o
o ) ) Not required if
Weighing/Transf safety goggles chemical- lab coat with

performed in a

er of Solids with side shields.  resistant nitrile tight-fitting cuffs.
fume hood.
[5][13] gloves.[12][14] [12]
Safety goggles Double-layered,
) ¥ 9099 ) ) Y Chemical- Not required if
Solution and a face shield  chemical- _ _
) ) ) o resistant apron performed in a
Preparation to protect against  resistant nitrile
over a lab coat. fume hood.
splashes.[12][15] gloves.[12][14]
A NIOSH-
approved

Large-Scale Spill

Cleanup

Safety goggles
and a full-face
shield.[12][16]

Heavy-duty nitrile
or butyl rubber

gloves.

Impermeable,
disposable gown
or chemical-
resistant suit.[12]
[16]

respirator with
cartridges for
organic vapors
and particulates
(e.g., ABEK-P2)
is required.[14]

Section 4: Safe Handling & Operational Protocols

A systematic workflow minimizes the risk of error and exposure. The following protocol outlines

the critical stages of handling this compound from receipt to disposal.
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4 N\

1. Preparation Phase

G?eview Safety Data Sheet (SDSD

Y

Ensure Fume Hood is Certified
& Airflow is Correct

Y
[Assemble All Glasswarej

& Equipment

\4

Don Appropriate PPE
(See Table 3)
T

1
2. Handling Phase

Designate a Specific Area
Within the Fume Hood

Y
Weigh Solid Carefullg

to Minimize Dust

Y

Add Reagents Slowly
& Monitor for Exotherms

Y
[Keep Container Tightly Closecﬂ

When Not in Use
- J

3. Post-Procvedure Phase

Quench Reaction Mixture
(If Necessary)

Y

Decontaminate All Glassware
& Surfaces

Y
[ Segregate Waste into Labeled, j
S S

ealed Hazardous Waste Container

Y
Doff PPE Correctly
to Avoid Contamination
Y

(Wash Hands Thoroughl)a
- J

Click to download full resolution via product page

Caption: Standard workflow for handling 6-Bromo-2-chloro-3-nitropyridine.
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Section 5: Emergency Procedures

Immediate and correct action during an emergency can significantly mitigate harm. All
personnel must be trained on these procedures.

In Case of Exposure:

o Eye Contact: Immediately flush eyes with copious amounts of tepid water for at least 15
minutes, holding eyelids open.[5][17] Remove contact lenses if present and easy to do.[5]
Seek immediate medical attention.

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes.[5][13] Remove all contaminated clothing and shoes.[5] Seek medical advice if
irritation persists.[8]

 Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing.[5][8] If the person is not breathing, give artificial respiration.[5] Seek immediate
medical attention.

 Ingestion: Do NOT induce vomiting.[18] Rinse mouth thoroughly with water.[5] Never give
anything by mouth to an unconscious person. Call a poison center or doctor immediately.[5]

[8]

Spill Response Protocol: The response to a spill depends critically on its scale.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC379570250&countryCode=US&language=en
https://researchsafety.uky.edu/chemical-safety/cs-policies-and-procedures/injury-and-incident-reporting/incident-reporting/emergency-procedures-involving-chemicals
https://www.fishersci.com/store/msds?partNumber=AC379570250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC379570250&countryCode=US&language=en
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_3_Bromo_2_methylpyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC379570250&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/56msds_0749GjGhs06Div.3sds2-Chloro-3-nitropyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC379570250&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/56msds_0749GjGhs06Div.3sds2-Chloro-3-nitropyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC379570250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6415306&productDescription=3-BRMO-2-CHLRO-6-METHLPYRID+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC379570250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC379570250&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/56msds_0749GjGhs06Div.3sds2-Chloro-3-nitropyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3027904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Spill Occurs

Is the spill large,
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public area?
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:
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QGown, Dolble Eloves, GogglesD Alert others and activate alarm

Close doors and prevent entry

Cover with absorbent material
(e.g., vermiculite)

Carefully sweep up and place Call Emergency Response
in a sealed hazardous waste container (e.g., EH&S, 911)

'

@econtaminate the area)
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Caption: Decision-making workflow for chemical spill response.
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Section 6: Storage and Disposal

Proper storage is essential for maintaining the chemical's integrity and preventing accidents.
Improper disposal can cause significant environmental harm and regulatory violations.
Storage Conditions:

e Location: Store in a cool, dry, and well-ventilated area.[5][8]

o Container: Keep the container tightly closed and store locked up.[5][8] The compound should
be stored under an inert atmosphere (e.g., nitrogen or argon) if possible, especially for long-
term storage.[6]

o Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,
acids, acid anhydrides, and acid chlorides.[5][19] Keep away from heat, sparks, and open
flames.[5][20]

Waste Disposal:

o Classification: 6-Bromo-2-chloro-3-nitropyridine and any materials contaminated with it
(e.q., gloves, absorbent pads, glassware) must be treated as hazardous waste.

o Procedure: All waste must be collected in clearly labeled, sealed, and appropriate hazardous
waste containers.[12]

e Regulations: Dispose of contents and container to an approved waste disposal plant in
accordance with all local, regional, and national regulations.[5][8] Do not dispose of down the
drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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